Cas no 1428775-91-0 (tert-butyl (3R,4R)-3-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-3-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate
• CAS No: 1428775-91-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD27634949
• CID: 4604055
• PubChem ID: 86679640
• Update Time: 2024-11-02

tert-butyl (3R,4R)-3-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4R)-3-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate
• REL-TERT-BUTYL (3R,4R)-3-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE
• (3R,4R)-tert-Butyl 3-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate
• P14118
• P16295
• (3R,4R)-1-Boc-3-(hydroxymethyl)-4-methoxypyrrolidine
• tert-butyl trans-3-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate
• (3R,4R)-3-hydroxymethyl-4-methoxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• SCHEMBL14801400
• CS-0056716
• AKOS027252017
• 1428775-91-0
• AS-53295
• 2810823-54-0
• UQACEQMXLUFODR-BDAKNGLRSA-N

• MDL： MFCD27634949
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-8(7-13)9(6-12)15-4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： UQACEQMXLUFODR-BDAKNGLRSA-N
• SMILES： O(C)[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1CO

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 317.6±27.0 °C at 760 mmHg
• Flash Point: 145.9±23.7 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

tert-butyl (3R,4R)-3-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids